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Compound of Interest

Compound Name: Dioxane dibromide

Cat. No.: B044904 Get Quote

This guide provides essential information for researchers, scientists, and drug development

professionals on the safe handling and disposal of Dioxane dibromide waste. The following

question-and-answer format addresses specific issues that may be encountered during

experiments.

Frequently Asked Questions (FAQs)
Q1: What is Dioxane dibromide and what are its primary hazards?

A1: Dioxane dibromide (also known as Bromine-1,4-dioxane complex) is a chemical reagent

used in organic synthesis, particularly for bromination reactions.[1] It is classified as a

hazardous substance with multiple risks. It is an extremely flammable liquid and vapor, causes

severe skin burns and eye damage, and may cause respiratory irritation.[1] It is also a

suspected carcinogen.[1]

Q2: What immediate actions should I take in case of accidental exposure to Dioxane
dibromide?

A2: In case of any exposure, immediate medical attention is required.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids.[2]
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Skin Contact: Take off immediately all contaminated clothing and wash off immediately with

soap and plenty of water.[1]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration.[2]

Ingestion: Do NOT induce vomiting. Clean mouth with water and seek immediate medical

attention.[2]

Q3: How should I properly store Dioxane dibromide in the laboratory?

A3: Dioxane dibromide should be stored in a cool, dry, and well-ventilated area away from

heat, sparks, open flames, and direct sunlight.[1][3] It is crucial to keep the container tightly

closed to prevent the release of hazardous vapors and absorption of moisture, as it is

hygroscopic.[1] Store it separately from incompatible materials such as strong oxidizing agents,

strong acids, alkalis, reducing agents, and combustible materials.[1][3]

Q4: What are the signs of peroxide formation in Dioxane dibromide, and what should I do if I

suspect it?

A4: Like other ethers, 1,4-dioxane, a component of this complex, can form explosive peroxides

upon prolonged exposure to air.[1] If crystals form in the liquid, peroxidation may have

occurred, and the product should be considered extremely dangerous.[1] In such a case, do

not open or move the container.[1] The container should only be opened remotely by

professionals.[1] It is recommended to date containers upon opening and test periodically for

the presence of peroxides.[1]

Troubleshooting Guide
Problem: I have a small spill of Dioxane dibromide solution in the fume hood. How do I clean

it up?

Solution:

Ensure Safety: Wear appropriate Personal Protective Equipment (PPE), including nitrile or

neoprene gloves, chemical splash goggles, a face shield, and a lab coat.[4] Ensure the fume

hood is functioning correctly.
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Contain the Spill: For small spills, you can use an inert absorbent material such as sand,

silica gel, or a universal binder.[1]

Neutralize (for small spills of brominated compounds): Before absorption, small spills can be

treated with a reducing agent like sodium thiosulfate to neutralize the bromine component.[3]

[5]

Clean-up: Carefully collect the absorbed material using non-sparking tools and place it into a

designated, labeled hazardous waste container.[1][3]

Decontaminate: Wipe the area with a suitable solvent (e.g., acetone) and then wash with

soap and water. Collect all cleaning materials as hazardous waste.

Problem: My Dioxane dibromide solution has changed color/appears cloudy. Is it still usable?

Solution:

A change in color or the appearance of cloudiness or solid precipitates could indicate

decomposition or contamination. Given the hazardous nature of Dioxane dibromide and the

potential for peroxide formation, it is safer to dispose of the questionable material as hazardous

waste rather than risk using a potentially unstable reagent.

Data Presentation
Table 1: Physical and Chemical Properties of Dioxane Dibromide
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Property Value Reference(s)

Molecular Formula C₄H₈Br₂O₂ [6]

Molecular Weight 247.91 g/mol [6]

Appearance
Clear red solution / Orange

solid
[1][7]

Melting Point 60-66 °C [5][8]

Boiling Point 95 °C [8]

Flash Point 12.2 - 17 °C [5][7]

Vapor Pressure 29 - 38.2 mmHg @ 20-25 °C [5][7]

Solubility Hydrolyzes in water [9]

Table 2: Hazard Identification and Classification
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Hazard Category GHS Statement Reference(s)

Flammable

liquids/solids
Category 1/2

H225: Highly

flammable liquid and

vapor / H228:

Flammable solid

[1][5]

Skin

Corrosion/Irritation
Category 1A

H314: Causes severe

skin burns and eye

damage

[1]

Serious Eye

Damage/Irritation
Category 1

H318: Causes serious

eye damage
[10]

Acute Inhalation

Toxicity
Category 3 H331: Toxic if inhaled [1]

Carcinogenicity Category 1B
H350: May cause

cancer
[11]

Specific target organ

toxicity (single

exposure)

Category 3
H335: May cause

respiratory irritation
[11]

Experimental Protocols
Protocol 1: General Waste Collection and Segregation

Dioxane dibromide waste is classified as a halogenated organic waste.[12]

Container Selection: Use a designated, chemically compatible, and properly sealed

container for collecting Dioxane dibromide waste. The container must be labeled

"Hazardous Waste" and "Halogenated Organic Waste".[3][13]

Segregation: Do not mix Dioxane dibromide waste with non-halogenated organic waste, as

this will increase disposal costs and complexity. Also, keep it separate from aqueous, acidic,

or basic waste streams.
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Record Keeping: Maintain a log of the waste constituents and their approximate quantities

on the container's waste tag.[12]

Storage: Store the waste container in a designated satellite accumulation area, within

secondary containment, and away from incompatible materials.[14]

Protocol 2: Laboratory-Scale Spill Neutralization (for Brominated Compounds)

This protocol is a general procedure for neutralizing small spills of brominated compounds and

should be performed with caution.

Preparation: Prepare a fresh solution of a reducing agent such as sodium thiosulfate or

sodium bisulfite in water.

Application: Slowly and carefully add the reducing agent solution to the spilled material. The

characteristic color of bromine should disappear as it is reduced to bromide.

Absorption: Once the color has dissipated, absorb the neutralized mixture with an inert

material.[3]

Disposal: Collect the absorbed material in the designated halogenated organic waste

container.[3]

Disclaimer:No specific, validated protocol for the complete neutralization or decomposition of

Dioxane dibromide waste at a laboratory scale was found in the reviewed literature.

Therefore, the primary and recommended method of disposal is through a licensed

professional waste disposal service.[15]
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Diagram 1: Dioxane Dibromide Handling and Waste Workflow
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Caption: Workflow for handling Dioxane dibromide and its waste.
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Diagram 2: Spill Response Decision Tree
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Caption: Decision tree for responding to a Dioxane dibromide spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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